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Compound of Interest

Compound Name: p38 MAPK-IN-2

Cat. No.: B1663467 Get Quote

Researchers and drug development professionals handling p38 MAPK-IN-2 are responsible for

its safe disposal to protect personnel and the environment. While specific disposal instructions

for p38 MAPK-IN-2 are not readily available, it is imperative to treat this research chemical as

hazardous waste. Adherence to general laboratory hazardous waste protocols is essential. This

guide provides a comprehensive, step-by-step procedure for the proper disposal of p38 MAPK-
IN-2, ensuring compliance with safety regulations.

Chemical and Physical Properties of p38 MAPK-IN-2
A summary of the known quantitative data for p38 MAPK-IN-2 is presented below. This

information is crucial for correct labeling and waste segregation.

Property Value

CAS Number 635725-16-5[1][2]

Molecular Formula C20H19ClFN5O2[1][2]

Molecular Weight 415.85 g/mol [1][2]

Solubility Soluble in DMSO[1]

Note: A Safety Data Sheet (SDS) for a general p38 MAPK inhibitor indicated it was not

classified as hazardous under the Globally Harmonized System (GHS)[3]. However, another

SDS for a related antibody suggested potential for irritation and harm[4]. Given the lack of
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specific data for p38 MAPK-IN-2, it is prudent to handle it with care and assume it is

hazardous.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of p38 MAPK-IN-2
waste, including pure compound, contaminated materials, and solutions.

Step 1: Waste Identification and Segregation
Identify Waste Type: Determine if the waste is the pure p38 MAPK-IN-2 compound, a stock

solution (e.g., in DMSO), or contaminated labware (e.g., pipette tips, tubes, gloves).

Segregate Waste Streams: Do not mix p38 MAPK-IN-2 waste with other chemical waste

unless they are compatible. Specifically:

Keep organic solvent solutions (like DMSO) separate from aqueous waste.

Store solid waste (contaminated labware) separately from liquid waste.

Acids and bases must be stored separately from each other and from other chemical

waste[5].

Step 2: Container Selection and Labeling
Choose an Appropriate Container:

Use a container that is compatible with the waste. For p38 MAPK-IN-2 dissolved in

DMSO, a chemically resistant plastic or glass bottle is suitable. Plastic is often preferred to

glass to minimize the risk of breakage[6].

Ensure the container has a secure, leak-proof cap[5].

Do not use food containers for hazardous waste[5]. The original container can be used if it

is in good condition[5].

Label the Container Clearly:
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Attach a hazardous waste tag from your institution's Environmental Health and Safety

(EHS) department as soon as you begin collecting waste in the container[6].

The label must include the following information[6]:

The words "Hazardous Waste"[6].

The full chemical name: "p38 MAPK-IN-2". For mixtures, list all components and their

approximate percentages (e.g., "p38 MAPK-IN-2 in DMSO, <1%"). Abbreviations are

not permitted[6].

The date of waste generation (the date you first add waste to the container)[6].

The location of origin (building, lab room number)[6].

The name and contact information of the Principal Investigator[6].

Check the appropriate hazard pictograms if known. Since the hazards are not fully

characterized, at a minimum, it should be treated with caution.

Step 3: Waste Accumulation and Storage
Keep Containers Closed: Hazardous waste containers must be kept securely capped at all

times, except when adding waste[7].

Store in a Designated Area: Store the waste container in a designated satellite accumulation

area (SAA) within the laboratory. This area should be under the control of the lab personnel.

Secondary Containment: It is best practice to store liquid waste containers in secondary

containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.

Monitor Fill Level: Do not overfill waste containers. Leave at least 10% of the container

volume as headspace to allow for expansion.

Step 4: Arranging for Disposal
Contact Your EHS Office: Most chemical waste must be disposed of through your institution's

EHS Hazardous Waste Program[6]. Do not dispose of p38 MAPK-IN-2 down the drain or in
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the regular trash[6][8].

Complete a Waste Pickup Request: Fill out a hazardous waste pickup request form as

required by your EHS department. This form will typically ask for the same information that is

on the hazardous waste tag[6].

Prepare for Pickup: Ensure all containers are properly labeled and sealed before the

scheduled pickup. Leaking or improperly labeled containers will not be accepted for

disposal[6].

Disposal of Empty Containers
Empty containers that held p38 MAPK-IN-2 must also be handled properly.

Triple-Rinse: Triple-rinse the empty container with a suitable solvent capable of removing the

chemical residue. Since p38 MAPK-IN-2 is soluble in DMSO, this would be an appropriate

rinse solvent.

Collect Rinsate: The rinsate from this process is considered hazardous waste and must be

collected and disposed of following the procedures for liquid p38 MAPK-IN-2 waste[7].

Final Rinse: After the initial triple-rinse with solvent, rinse the container with water.

Air Dry and Dispose: Allow the container to air dry completely. Once dry, the container can

typically be disposed of in the regular trash. However, it is best to deface the original label to

avoid confusion[7].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of p38
MAPK-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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